Cas no 836612-53-4 (Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-)
![Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]- structure](https://www.kuujia.com/scimg/cas/836612-53-4x500.png)
836612-53-4 structure
Product name:Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-
CAS No:836612-53-4
MF:C22H22Cl2N4O
MW:429.342282772064
CID:1811321
Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-
- Benzenepropanamide, 2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-
-
- Inchi: 1S/C22H22Cl2N4O/c23-17-4-2-1-3-15(17)5-10-21(29)27-22-16-6-9-20(28-13-11-25-12-14-28)26-19(16)8-7-18(22)24/h1-4,6-9,25H,5,10-14H2,(H,27,29)
- InChI Key: NJPLQPPNWLAIMV-UHFFFAOYSA-N
- SMILES: C1(CCC(NC2C(Cl)=CC=C3C=2C=CC(N2CCNCC2)=N3)=O)=CC=CC=C1Cl
Experimental Properties
- Density: 1.344±0.06 g/cm3(Predicted)
- Boiling Point: 680.7±55.0 °C(Predicted)
- pka: 12.86±0.43(Predicted)
Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]- Related Literature
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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